2-Fluoro-3-(methoxycarbonyl)benzoic acid
Overview
Description
“2-Fluoro-3-(methoxycarbonyl)benzoic acid” is a chemical compound with the CAS Number: 914301-44-3 . It has a molecular weight of 198.15 . The compound is solid at room temperature .
Molecular Structure Analysis
The benzene ring and the methoxycarbonyl group are nearly coplanar, with a dihedral angle of 1.5 (3)° . In the crystal of the title compound, classical carboxylate inversion dimers are linked by pairs of O-H⋯O hydrogen bonds. The packing is consolidated by C-H⋯F and C-H⋯O interactions .Physical And Chemical Properties Analysis
“2-Fluoro-3-(methoxycarbonyl)benzoic acid” is a solid at room temperature . The compound should be stored in a refrigerator .Scientific Research Applications
However, “2-Fluoro-3-(methoxycarbonyl)benzoic acid” is a type of fluorinated benzoic acid , and these types of compounds are often used as building blocks in organic synthesis . They can be involved in the creation of more complex molecules for various applications, such as pharmaceuticals, agrochemicals, and materials science .
- “2-Fluoro-3-(methoxycarbonyl)benzoic acid” is a type of fluorinated benzoic acid . These types of compounds are often used as building blocks in organic synthesis . They can be involved in the creation of more complex molecules for various applications, such as pharmaceuticals, agrochemicals, and materials science .
- While not directly related to “2-Fluoro-3-(methoxycarbonyl)benzoic acid”, the Suzuki–Miyaura (SM) coupling reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction uses organoboron reagents, which could potentially include derivatives of "2-Fluoro-3-(methoxycarbonyl)benzoic acid" .
- Methyl 3-amino-2-fluorobenzoate, a compound structurally similar to “2-Fluoro-3-(methoxycarbonyl)benzoic acid”, is used in the synthesis of Dabrafenib . Dabrafenib is a type of kinase inhibitor that is commonly prescribed to individuals suffering from certain forms of melanoma, non-small cell lung cancer, and thyroid cancer .
Organic Synthesis
Suzuki–Miyaura Coupling
Synthesis of Dabrafenib
Safety And Hazards
The compound has several hazard statements including H302, H315, H318, H335 . This indicates that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-fluoro-3-methoxycarbonylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FO4/c1-14-9(13)6-4-2-3-5(7(6)10)8(11)12/h2-4H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHBSBSSHCNIRTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10582089 |
Source
|
| Record name | 2-Fluoro-3-(methoxycarbonyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10582089 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-(methoxycarbonyl)benzoic acid | |
CAS RN |
914301-44-3 |
Source
|
| Record name | 2-Fluoro-3-(methoxycarbonyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10582089 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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